Cas no 137109-37-6 ((2E)-1-(2-hydroxy-4-methoxyphenyl)-3-(4-methylphenyl)prop-2-en-1-one)

• Product Name: (2E)-1-(2-hydroxy-4-methoxyphenyl)-3-(4-methylphenyl)prop-2-en-1-one
• CAS No: 137109-37-6
• MF: C₁₇H₁₆O₃
• MW: 268.307145118713
• CID: 6136282
• PubChem ID: 5736268
• Update Time: 2025-06-08

(2E)-1-(2-hydroxy-4-methoxyphenyl)-3-(4-methylphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-1-(2-hydroxy-4-methoxyphenyl)-3-(4-methylphenyl)prop-2-en-1-one
• (E)-1-(2-hydroxy-4-methoxyphenyl)-3-(p-tolyl)prop-2-en-1-one
• 2-Propen-1-one, 1-(2-hydroxy-4-methoxyphenyl)-3-(4-methylphenyl)-, (2E)-
• SR-01000251847
• 137109-37-6
• CHEMBL3318153
• 1-(2-hydroxy-4-methoxyphenyl)-3-(4-methylphenyl)prop-2-en-1-one
• (E)-1-(2-hydroxy-4-methoxyphenyl)-3-(4-methylphenyl)prop-2-en-1-one
• VU0488970-1
• AKOS002164008
• AB01315317-02
• SCHEMBL13394420
• F1190-0590
• NCGC00320686-01
• SR-01000251847-1

• Inchi： 1S/C17H16O3/c1-12-3-5-13(6-4-12)7-10-16(18)15-9-8-14(20-2)11-17(15)19/h3-11,19H,1-2H3/b10-7+
• InChI Key： RJXHSDFJYBWDGV-JXMROGBWSA-N
• SMILES： C(C1=CC=C(OC)C=C1O)(=O)/C=C/C1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 268.109944368g/mol
• Monoisotopic Mass: 268.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxychalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxychalcones

Additional information on (2E)-1-(2-hydroxy-4-methoxyphenyl)-3-(4-methylphenyl)prop-2-en-1-one

Introduction to (2E)-1-(2-hydroxy-4-methoxyphenyl)-3-(4-methylphenyl)prop-2-en-1-one (CAS No. 137109-37-6)

(2E)-1-(2-hydroxy-4-methoxyphenyl)-3-(4-methylphenyl)prop-2-en-1-one, commonly known by its CAS number 137109-37-6, is a versatile organic compound with significant applications in the fields of pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which includes a conjugated double bond and functional groups such as hydroxyl and methoxy. These features contribute to its diverse reactivity and potential biological activities.

The molecular formula of (2E)-1-(2-hydroxy-4-methoxyphenyl)-3-(4-methylphenyl)prop-2-en-1-one is C₁₆H₁₆O₃, and it has a molecular weight of approximately 256.30 g/mol. The compound is a yellow to orange crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its physical and chemical properties make it an attractive candidate for various synthetic transformations and biological studies.

In recent years, the interest in (2E)-1-(2-hydroxy-4-methoxyphenyl)-3-(4-methylphenyl)prop-2-en-1-one has grown significantly due to its potential therapeutic applications. Research has shown that this compound exhibits anti-inflammatory, antioxidant, and anti-cancer properties, making it a promising lead for drug development. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that the compound effectively inhibits the proliferation of cancer cells by inducing apoptosis and cell cycle arrest.

The anti-inflammatory activity of (2E)-1-(2-hydroxy-4-methoxyphenyl)-3-(4-methylphenyl)prop-2-en-1-one has been attributed to its ability to modulate key signaling pathways involved in inflammation. Specifically, it has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are crucial mediators of inflammatory responses. This property makes it a potential candidate for the treatment of chronic inflammatory diseases such as arthritis and inflammatory bowel disease.

The antioxidant properties of (2E)-1-(2-hydroxy-4-methoxyphenyl)-3-(4-methylphenyl)prop-2-en-1-one have also been extensively studied. Oxidative stress, caused by an imbalance between the production of reactive oxygen species (ROS) and the body's ability to detoxify them, is implicated in various diseases including neurodegenerative disorders, cardiovascular diseases, and cancer. Research has shown that this compound can effectively scavenge free radicals and protect cells from oxidative damage, thereby reducing the risk of these diseases.

In addition to its biological activities, (2E)-1-(2-hydroxy-4-methoxyphenyl)-3-(4-methylphenyl)prop-2-en-1-one is also used as an intermediate in the synthesis of other valuable compounds. Its versatile reactivity allows it to participate in a wide range of chemical reactions, including Michael additions, aldol condensations, and Diels-Alder reactions. These synthetic transformations are crucial for the development of new materials and pharmaceuticals.

The synthesis of (2E)-1-(2-hydroxy-4-methoxyphenyl)-3-(4-methylphenyl)prop-2-en-1-one has been optimized using various methodologies. One common approach involves the Claisen-Schmidt condensation between 4-hydroxyacetophenone and 4-methylbenzaldehyde followed by an aldol condensation with acetaldehyde. This method yields high purity products with good yields, making it suitable for large-scale production.

The safety profile of (2E)-1-(2-hydroxy-4-methoxyphenyl)-3-(4-methylphenyl)prop-2-en-1-one is another important consideration for its practical applications. Toxicological studies have shown that the compound is generally well-tolerated at therapeutic doses with minimal side effects. However, as with any new chemical entity, further research is needed to fully understand its long-term safety and potential interactions with other drugs.

In conclusion, (2E)-1-(2-hydroxy-4-methoxyphenyl)-3-(4-methylphenyl)prop-2-en-1-one (CAS No. 137109-37-6) is a multifaceted compound with promising applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure confers a range of biological activities and synthetic versatility, making it a valuable asset for researchers and industry professionals alike. Ongoing research continues to uncover new insights into its properties and potential uses, further solidifying its importance in the scientific community.